Cas no 30419-67-1 (2,2'-Bioxirane,(2R,2'R)-)

2,2'-Bioxirane,(2R,2'R)- structure
2,2'-Bioxirane,(2R,2'R)- structure
Product Name:2,2'-Bioxirane,(2R,2'R)-
CAS No:30419-67-1
MF:C4H6O2
MW:86.0892415046692
CID:309324
PubChem ID:92270
Update Time:2025-04-19

2,2'-Bioxirane,(2R,2'R)- Chemical and Physical Properties

Names and Identifiers

    • 2,2'-Bioxirane,(2R,2'R)-
    • (2R)-2-[(2R)-oxiran-2-yl]oxirane
    • (2R,2'R)-2β,2'β-Bi[oxirane]
    • (+/-)-1,2:3,4-diepoxybutane
    • (R-(R*,R*))-2,2'-Bioxirane
    • 1,2,3,4-di(epoxy)butane
    • 1,2:3,4-Butadiene diepoxide
    • 2R:3R-Diepoxybutane
    • Butane, D-1,2:3,4-diepoxy-
    • Butane,2:3,4-diepoxy-
    • butane-1,2:3,4-bisoxide
    • D,L-1,2,3,4-diepoxybutane
    • D-Diepoxybutane
    • D-Erythritol anhydride
    • diepoxybutane
    • D-Threitol, 1,2:3,4-dianhydro-
    • l-Butadiene epoxide
    • THREITOL, 1,2:3,4-DIANHYDRO-, DL-
    • NSC-32606
    • Diepoxybutane, dl-
    • GQK28B9ZWF
    • 564-00-1
    • UNII-4KEO88VB9L
    • dl-1,2:3,4-Diepoxybutane
    • UNII-GQK28B9ZWF
    • AKOS040768355
    • 1,2:3,4-Dianhydro-DL-threitol
    • DIEPOXYBUTANE, (2R,3R)-
    • Butane, 1,2:3,4-diepoxy-, (+/-)-
    • 2,2'-Bioxirane, (R*,R*)-
    • 30419-67-1
    • CHEBI:51048
    • D-Threitol,2:3,4-dianhydro-
    • (+-)-1,2:3,4-Diepoxybutane
    • 2,2'-Bioxirane, (2R,2'R)-rel-
    • CCRIS 2782
    • DTXSID801031195
    • Butane, (+-)-1,2:3,4-diepoxy-
    • (R,R)-diepoxybutane
    • 4KEO88VB9L
    • RAC-1,3-BUTADIENE DIEPOXIDE
    • 2,2'-Bioxirane, (2R,2'R)-
    • GEO-02727
    • Diepoxybutane, (R*,R*)-(+/-)-
    • 2,2'-Bioxirane, (R-(R*,R*))-
    • NSC 32606
    • (R*,R*)-(+-)-2,2'-Bioxirane
    • D,L-1,2:3,4-Diepoxybutane
    • 2,2'-Bioxirane, (theta,theta)-(+/-)-
    • 1,2,3,4-Diepoxybutane
    • DTXSID9020455
    • (+/-)-diepoxybutane
    • EINECS 206-060-6
    • (2R,2'R)-rel-2,2'-Bioxirane
    • dl-Butadiene dioxide
    • 298-18-0
    • DL-DIEPOXYBUTANE
    • 2,2'-Bioxirane, (R*,R*)-(+/-)-
    • (2R,2'R)-2,2'-bioxirane
    • Q27122294
    • D,L-Diepoxybutane
    • (R,R)-(-)-1,2,3,4-Diepoxybutane
    • ERYTHRITOL ANHYDRIDE DL-FORM [MI]
    • (2S)-2-[(2R)-oxiran-2-yl]oxirane
    • NSC32606
    • Inchi: 1S/C4H6O2/c1-3(5-1)4-2-6-4/h3-4H,1-2H2/t3-,4-/m1/s1
    • InChI Key: ZFIVKAOQEXOYFY-QWWZWVQMSA-N
    • SMILES: O1C[C@@H]1[C@H]1CO1

Computed Properties

  • Exact Mass: 86.03678
  • Monoisotopic Mass: 86.037
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 1
  • Complexity: 61.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 25.1Ų

Experimental Properties

  • Density: 1.383g/cm3
  • Melting Point: 24 - 24.5 °C
  • Boiling Point: 138ºC at 760mmHg
  • Flash Point: 45.6ºC
  • Refractive Index: 1.546
  • PSA: 25.06
  • LogP: -0.21600
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